Methyl (6-hydroxyhexyl)carbamate

• CAS No.: 163361-15-7
• Molecular Formula: C8H17NO3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: methyl N-(6-hydroxyhexyl)carbamate
• InChI: InChI=1S/C8H17NO3/c1-12-8(11)9-6-4-2-3-5-7-10/h10H,2-7H2,1H3,(H,9,11)
• InChI Key: BRRXCRIHYUFJMA-UHFFFAOYSA-N
• SMILES: COC(=O)NCCCCCCO
• Synonyms: Carbamic acid, (6-hydroxyhexyl)-, methyl ester (9CI)

Description

Methyl (6-hydroxyhexyl)carbamate, also known as this compound, is a useful research compound. Its molecular formula is C8H17NO3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 6-aminohexanol in 50 ml of water basified with 11 g of K2CO3, was added 4.03 g of methylchloroformate at room temperature. After one night the resulting aqueous solution was extracted with 3×50 ml of dichloromethane. The organic phases were combined, evaporated to dryness and the residue was filtered over silica gel. This furnished 1.36 g (yield 91%) of N-methoxycarbonyl-6-aminohexanol as a white solid. Then, to a solution of N-methoxycarbonyl-6-aminohexanol (200 mg) in dichloromethane (5 ml) was added 361 mg of triphenylphosphine and 832 mg of tetrabromomethane.